Cas no 91761-08-9 (1-Oxa-3-azaspiro[4.5]decane-4-carbonitrile,4-methyl-2-oxo-)

• Product Name: 1-Oxa-3-azaspiro[4.5]decane-4-carbonitrile,4-methyl-2-oxo-
• CAS No: 91761-08-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 800096
• Update Time: 2024-02-01

1-Oxa-3-azaspiro[4.5]decane-4-carbonitrile,4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3-azaspiro[4.5]decane-4-carbonitrile,4-methyl-2-oxo-
• 1-Oxa-3-azaspiro[4.5]decane-4-carbonitrile,4-methyl-2-oxo-(7CI)

• Inchi： 1S/C10H14N2O2/c1-9(7-11)10(14-8(13)12-9)5-3-2-4-6-10/h2-6H2,1H3,(H,12,13)
• InChI Key： PDSGEZASOPETJM-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)C(C)(C#N)NC1=O

Computed Properties

• Exact Mass: 194.106
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2